Cas no 81367-73-9 (5-Amino-2-sulfanylbenzoic acid)

• Product Name: 5-Amino-2-sulfanylbenzoic acid
• CAS No: 81367-73-9
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 2624556
• PubChem ID: 19711487
• Update Time: 2025-05-17

5-Amino-2-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-sulfanylbenzoic acid
• SCHEMBL5345739
• STL505971
• 81367-73-9
• DTXSID20599401
• AKOS030555775
• EN300-363682

• Inchi： 1S/C7H7NO2S/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,11H,8H2,(H,9,10)
• InChI Key： LIOBIWXWSBUTTB-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C=C1C(=O)O)N

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.3Ų

Additional information on 5-Amino-2-sulfanylbenzoic acid

5-Amino-2-sulfanylbenzoic Acid: A Comprehensive Overview

5-Amino-2-sulfanylbenzoic acid, also known by its CAS number 81367-73-9, is a chemical compound with the molecular formula C₈H₇NO₃S. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the 5-position and a sulfanyl group (-SH) at the 2-position of a benzoic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and material science.

The synthesis of 5-amino-2-sulfanylbenzoic acid typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis process to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production of this compound. These advancements not only enhance the efficiency of the synthesis but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

5-Amino-2-sulfanylbenzoic acid exhibits interesting pharmacological properties, making it a subject of interest in drug discovery. Recent research has highlighted its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, studies have shown that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In the field of agrochemistry, 5-amino-2-sulfanylbenzoic acid has been investigated for its potential as a plant growth regulator. Experimental data suggest that it can enhance plant resistance to abiotic stress conditions such as drought and salinity. This property makes it a promising candidate for developing eco-friendly agricultural solutions that promote sustainable crop production.

The structural versatility of 5-amino-2-sulfanylbenzoic acid also lends itself to applications in material science. Researchers have explored its use as a building block for constructing advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies.

In terms of chemical stability, 5-amino-2-sulfanylbenzoic acid is relatively stable under normal conditions but can undergo degradation under harsh conditions such as high temperature or strong acidic/basic environments. Understanding its stability is crucial for its safe handling and storage in industrial settings.

The latest research on 5-amino-2-sulfanylbenzoic acid has also delved into its bioavailability and pharmacokinetics. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion profiles. These findings are essential for evaluating its suitability as a drug candidate and optimizing its delivery systems for therapeutic applications.

In conclusion, 5-amino-2-sulfanylbenzoic acid, with its unique chemical structure and diverse functional groups, continues to be a focal point in various scientific disciplines. Its potential applications span across pharmaceuticals, agrochemicals, and materials science, driven by ongoing research aimed at unlocking its full potential. As advancements in synthetic methods and understanding of its properties continue to evolve, this compound is poised to play an increasingly significant role in both academic research and industrial applications.